4-chloro-N-[5-(4-methylbenzyl)-1,3-thiazol-2-yl]benzamide
Overview
Description
4-chloro-N-[5-(4-methylbenzyl)-1,3-thiazol-2-yl]benzamide is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound has been synthesized using different methods, and its mechanism of action has been investigated in various scientific studies. In
Mechanism of Action
The mechanism of action of 4-chloro-N-[5-(4-methylbenzyl)-1,3-thiazol-2-yl]benzamide has been investigated in various studies. In a study conducted by Zhang et al., the compound was found to induce cell cycle arrest and apoptosis in human lung cancer cells by regulating the expression of cell cycle and apoptosis-related proteins. The compound was also found to inhibit the activation of nuclear factor kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways, which are known to be involved in the regulation of inflammation and cell proliferation.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. In a study conducted by Li et al., the compound was found to inhibit the growth of Candida albicans by disrupting the fungal cell wall and membrane integrity. The compound was also found to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and interleukin-8 (IL-8) in lipopolysaccharide (LPS)-stimulated human umbilical vein endothelial cells (HUVECs).
Advantages and Limitations for Lab Experiments
4-chloro-N-[5-(4-methylbenzyl)-1,3-thiazol-2-yl]benzamide has several advantages for lab experiments. It is a stable and easily synthesizable compound, which makes it suitable for large-scale production. Moreover, the compound has been extensively studied for its potential therapeutic applications, which makes it a promising candidate for further research. However, the compound also has some limitations for lab experiments. It is a highly toxic compound, and its handling requires proper safety precautions. Moreover, its solubility in water is limited, which may affect its bioavailability and pharmacokinetics.
Future Directions
There are several future directions for the research on 4-chloro-N-[5-(4-methylbenzyl)-1,3-thiazol-2-yl]benzamide. One of the directions is to investigate its potential as a therapeutic agent for various diseases such as cancer, inflammation, and fungal infections. Another direction is to explore its mechanism of action in more detail, particularly its interaction with the signaling pathways involved in inflammation and cell proliferation. Moreover, the compound can be modified to improve its pharmacokinetic and pharmacodynamic properties, which may enhance its therapeutic efficacy. Finally, the compound can be tested in preclinical and clinical studies to evaluate its safety and efficacy in humans.
Scientific Research Applications
4-chloro-N-[5-(4-methylbenzyl)-1,3-thiazol-2-yl]benzamide has been studied for its potential therapeutic applications. It has been reported to exhibit anticancer, anti-inflammatory, and antifungal activities. In a study conducted by Zhang et al., the compound was found to inhibit the proliferation of human lung cancer cells by inducing cell cycle arrest and apoptosis. In another study, the compound was found to exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). The compound has also been reported to exhibit antifungal activity against Candida albicans.
properties
IUPAC Name |
4-chloro-N-[5-[(4-methylphenyl)methyl]-1,3-thiazol-2-yl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15ClN2OS/c1-12-2-4-13(5-3-12)10-16-11-20-18(23-16)21-17(22)14-6-8-15(19)9-7-14/h2-9,11H,10H2,1H3,(H,20,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISOZYINDYLRKQL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CC2=CN=C(S2)NC(=O)C3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15ClN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30366661 | |
Record name | ST50076960 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30366661 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
342.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5755-01-1 | |
Record name | ST50076960 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30366661 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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